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Compound of Interest

Compound Name: 2,3,4-Trifluoroanisole

Cat. No.: B1306034 Get Quote

Disclaimer: Specific safety and toxicological data for 2,3,4-Trifluoroanisole is not readily

available in public literature and safety data sheets. This guide is compiled based on the known

physical properties of the compound, general safety protocols for handling combustible organic

liquids, and data from structurally related compounds. A thorough risk assessment should be

conducted by qualified personnel before handling this chemical.

This technical guide provides an in-depth overview of the safety and handling precautions for

2,3,4-Trifluoroanisole (CAS No. 203245-16-3), intended for researchers, scientists, and

professionals in drug development. Due to the limited availability of specific hazard data, a

conservative approach to handling is recommended.

Chemical and Physical Properties
2,3,4-Trifluoroanisole is a fluorinated organic compound. While comprehensive data is scarce,

the following information has been identified:
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Property Value Reference

Chemical Name 2,3,4-Trifluoroanisole N/A

Synonyms
1,2,3-trifluoro-4-

methoxybenzene
[1]

CAS Number 203245-16-3 [1][2]

Molecular Formula C₇H₅F₃O [1]

Molecular Weight 162.11 g/mol [1]

Physical Form Clear Liquid N/A

Flash Point 113 °C N/A

Boiling Point Data not available N/A

Melting Point Data not available N/A

Density Data not available N/A

Solubility Data not available N/A

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for 2,3,4-Trifluoroanisole is not

available. However, based on its structure as a fluorinated aromatic ether and its classification

as a combustible liquid, the following potential hazards should be considered:

Flammability: As a combustible liquid, it can ignite when heated.[3] Vapors may be heavier

than air and travel to an ignition source.[3]

Toxicity: The toxicological properties have not been thoroughly investigated.[4] Similar

fluorinated compounds can be harmful if swallowed, in contact with skin, or inhaled, and may

cause irritation to the skin, eyes, and respiratory tract.[4][5][6]

Environmental Hazards: The environmental fate and effects are unknown. As a precaution,

release to the environment should be avoided.[7]
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Safe Handling and Storage
Engineering Controls

All work with 2,3,4-Trifluoroanisole should be conducted in a properly functioning chemical

fume hood to minimize inhalation exposure.[8]

Ensure adequate ventilation in storage areas.[8]

Provide an eyewash station and safety shower in the immediate work area.[9]

Personal Protective Equipment (PPE)
A comprehensive selection of PPE is crucial when handling chemicals with unknown hazards.

[10]

Protection Type Specification Rationale

Eye/Face Protection
Chemical safety goggles and a

face shield.[11]

Protects against splashes and

vapors.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A

flame-resistant lab coat and

closed-toe shoes are

mandatory.[8]

Prevents skin contact and

absorption.

Respiratory Protection

A NIOSH-approved respirator

may be necessary for

operations with a high potential

for aerosol generation or if

engineering controls are

insufficient.[11]

Prevents inhalation of

potentially harmful vapors.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mists.[7]
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Keep away from heat, sparks, and open flames.[12]

Use non-sparking tools and ensure all equipment is properly grounded to prevent static

discharge.[13]

Wash hands thoroughly after handling.[7]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated area.[6][13]

Store away from incompatible materials such as strong oxidizing agents.[7]

Keep away from sources of ignition.[3]

Experimental Protocols: Spill Response
A clear and practiced spill response protocol is essential.

Minor Spill Cleanup (less than 1 liter, contained in a
fume hood)

Alert Personnel: Immediately notify others in the laboratory.[14]

Isolate the Area: Restrict access to the spill area.[15]

Ensure Ventilation: Maintain exhaust ventilation within the fume hood.[14]

Don PPE: Wear appropriate PPE, including gloves, goggles, and a lab coat.[14]

Contain and Absorb: Cover the spill with an inert absorbent material (e.g., vermiculite, sand,

or commercial sorbent pads), starting from the outside and working inwards to prevent

spreading.[16]

Collect Residue: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste.[14]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.[17]
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Dispose of Waste: Dispose of all contaminated materials as hazardous waste according to

institutional guidelines.[14]

Major Spill Response
For any large spill, or a spill outside of a containment area, the following procedure should be

initiated:

Evacuate: Immediately evacuate the laboratory.[17]

Alert: Notify your institution's emergency response team and provide details of the spill.[17]

Isolate: Close the laboratory doors and prevent entry.[15]

Assist: Provide emergency responders with information about the chemical from a safe

distance.[17]

First Aid Measures
Immediate action is critical in the event of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 20 minutes, occasionally lifting

the upper and lower eyelids.[18][19] Seek

immediate medical attention.[18][20]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.[20] Seek medical attention if irritation

persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention and

provide the chemical's name.[7][9]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[4][7]

A water spray can be used to cool containers.[4]

Specific Hazards: Combustion may produce toxic fumes, including carbon monoxide, carbon

dioxide, and hydrogen fluoride.[21]

Fire-Fighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Visualized Workflows
The following diagrams illustrate key safety workflows for handling 2,3,4-Trifluoroanisole.
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Chemical Spill Occurs

Is the spill large, outside containment,
or poses immediate danger?

EVACUATE AREA
Call Emergency Response

Yes Can you clean it up safely?
(Trained, right PPE, contained)

No

Report Incident to Supervisor

No

Follow Minor Spill Protocol:
1. Alert others

2. Contain & Absorb
3. Collect & Decontaminate

Yes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1306034?utm_src=pdf-body-img
https://www.benchchem.com/product/b1306034?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2,3,4-Trifluoroanisole | C7H5F3O | CID 2776942 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 2,3,4-Trifluoroanisole | 203245-16-3 [chemicalbook.com]

3. 8.2 Flammable and Combustible Liquids | Environment, Health and Safety
[ehs.cornell.edu]

4. angenechemical.com [angenechemical.com]

5. 2,3,4-Trifluoroaniline | C6H4F3N | CID 77468 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. assets.thermofisher.com [assets.thermofisher.com]

7. fishersci.com [fishersci.com]

8. cmu.edu [cmu.edu]

9. CCOHS: First Aid for Chemical Exposures [ccohs.ca]

10. Personal Protective Equipment – Pesticide Environmental Stewardship
[pesticidestewardship.org]

11. Personal Protective Equipment for Pesticide Handlers - CEU Citrus Industry Magazine
[citrusindustry.net]

12. Chapter 4, Chemical Hygiene Plan: Safe Handling of Flammable and Combustible
Liquids | Environmental Health & Safety | University of Nevada, Reno [unr.edu]

13. bscintra.buffalostate.edu [bscintra.buffalostate.edu]

14. louisville.edu [louisville.edu]

15. tamut.edu [tamut.edu]

16. westlab.com [westlab.com]

17. onepointesolutions.com [onepointesolutions.com]

18. Chemical splash in the eye: First aid - Mayo Clinic [mayoclinic.org]

19. Chemical splash in the eye: First aid - Hancock Health [hancockhealth.org]

20. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

21. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [2,3,4-Trifluoroanisole: A Technical Guide to Safety and
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306034#2-3-4-trifluoroanisole-safety-and-handling-
precautions]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4-Trifluoroanisole
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81051391.htm
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/82-flammable
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-8-chemical-hazards/82-flammable
http://angenechemical.com/sds/67169-22-6.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4-Trifluoroaniline
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18329~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:48:59~~4-(Trifluoromethyl
https://www.fishersci.com/store/msds?partNumber=AC268930050&productDescription=2+3+4-TRIFLUOROANILINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cmu.edu/ehs/Laboratory-Safety/chemical-safety/documents/ehs-guideline---flammable-and-combustible-liquids.pdf
https://www.ccohs.ca/oshanswers/chemicals/firstaid.html
https://pesticidestewardship.org/personal-protective-equipment/
https://pesticidestewardship.org/personal-protective-equipment/
https://citrusindustry.net/2024/10/07/personal-protective-equipment-pesticide-handlers/
https://citrusindustry.net/2024/10/07/personal-protective-equipment-pesticide-handlers/
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
http://bscintra.buffalostate.edu/dops/policysect9/090700.pdf
https://louisville.edu/dehs/chemical-safety/chemical-safety-files/chemical-spill-response-procedures
https://tamut.edu/administration/ehs/files/spill-management-procedure.pdf
https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://www.onepointesolutions.com/blog/laboratory-chemical-spill-response-plan-post/
https://www.mayoclinic.org/first-aid/first-aid-eye-emergency/basics/art-20056647
https://www.hancockhealth.org/mayo-health-library/chemical-splash-in-the-eye-first-aid/
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.sigmaaldrich.com/SG/en/sds/aldrich/347817?userType=undefined
https://www.benchchem.com/product/b1306034#2-3-4-trifluoroanisole-safety-and-handling-precautions
https://www.benchchem.com/product/b1306034#2-3-4-trifluoroanisole-safety-and-handling-precautions
https://www.benchchem.com/product/b1306034#2-3-4-trifluoroanisole-safety-and-handling-precautions
https://www.benchchem.com/product/b1306034#2-3-4-trifluoroanisole-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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